Cas no 1261996-89-7 ([1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)-
• CAS No: 1261996-89-7
• MF: C₁₇H₁₆N₂O₆S
• MW: 376.383743286133
• MDL: MFCD18323134
• CID: 2768340
• Update Time: 2025-06-13

[1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)-

• MDL： MFCD18323134
• Inchi： 1S/C17H16N2O6S/c20-17(21)14-8-13(9-15(10-14)19(22)23)12-4-3-5-16(11-12)26(24,25)18-6-1-2-7-18/h3-5,8-11H,1-2,6-7H2,(H,20,21)
• InChI Key： BCGURELVNSCCMS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(S(N3CCCC3)(=O)=O)=C2)=CC([N+]([O-])=O)=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)-

Introduction to [1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)- (CAS No. 1261996-89-7)

[1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)-, identified by its CAS number 1261996-89-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a biphenyl core structure, which is well-known for its versatility and utility in the design of biologically active agents.

The molecular architecture of this compound features a nitro group at the 5-position of the biphenyl ring and a 1-pyrrolidinylsulfonyl substituent at the 3'-position. Such structural motifs are often employed in the development of drugs due to their ability to modulate biological pathways and interact with target proteins. The presence of both the nitro group and the pyrrolidinylsulfonyl moiety imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. The biphenyl core, in particular, has been extensively studied for its potential in creating molecules with enhanced pharmacological properties. [1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)- stands out as a compound that embodies these principles, offering a rich framework for medicinal chemists to explore.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The nitro group is known to be a versatile functional handle that can be further modified through various chemical transformations. This flexibility allows researchers to fine-tune the properties of the molecule, such as its solubility, bioavailability, and binding affinity. Additionally, the pyrrolidinylsulfonyl moiety has been shown to enhance binding interactions with biological targets, making it an attractive feature for drug design.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of molecules. Computational modeling and experimental techniques have been employed to elucidate how changes in the chemical structure can influence pharmacological outcomes. In the case of [1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)-, these studies have provided valuable insights into how the nitro and pyrrolidinylsulfonyl groups contribute to its potential as a therapeutic agent.

The biphenyl core itself is known for its ability to engage in π-stacking interactions with biological targets, which can enhance binding affinity and stability. The nitro group further enhances these interactions by providing additional hydrogen bonding opportunities and electronic effects that can modulate receptor binding. Together, these features make [1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)- a compelling candidate for further investigation.

Furthermore, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions. This level of synthetic complexity underscores the sophistication of modern pharmaceutical chemistry and highlights the importance of advanced synthetic methodologies in drug development.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 5-nitro-3'-(1-pyrrolidinylsulfonyl)- (CAS No. 1261996-89-7) is a structurally complex and biologically relevant compound that holds great promise for future therapeutic applications. Its unique molecular features make it an attractive scaffold for drug discovery efforts aimed at developing novel treatments for various diseases. As research in this area continues to advance, it is likely that compounds like this will play an increasingly important role in shaping the future of medicine.